![molecular formula C14H11BrO2 B1363859 4-[(3-Bromobenzyl)oxy]benzaldehyde CAS No. 588676-02-2](/img/structure/B1363859.png)
4-[(3-Bromobenzyl)oxy]benzaldehyde
Overview
Description
“4-[(3-Bromobenzyl)oxy]benzaldehyde” is a chemical compound with the CAS Number: 588676-02-2 . It has a molecular weight of 291.14 and its linear formula is C14H11BrO2 .
Molecular Structure Analysis
The molecular structure of “4-[(3-Bromobenzyl)oxy]benzaldehyde” is represented by the linear formula C14H11BrO2 . This indicates that the molecule is composed of 14 carbon atoms, 11 hydrogen atoms, 1 bromine atom, and 2 oxygen atoms.Physical And Chemical Properties Analysis
“4-[(3-Bromobenzyl)oxy]benzaldehyde” is a solid at room temperature . It has a molecular weight of 291.14 . The compound should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Drug Development Lead
This compound has been mentioned as a potential lead for the synthesis of more effective hybrid molecules. In drug development, lead compounds are those that have the desired biological or pharmacological activity and can be used as a starting point for further chemical modifications to enhance their efficacy, selectivity, and pharmacokinetic properties .
Anti-Inflammatory Agents
A derivative of this compound, ethyl (E)-(3-(4-((4-bromobenzyl)oxy)phenyl)acryloyl)glycinate, has been synthesized in an attempt to develop new potent anti-inflammatory agents. This suggests that “4-[(3-Bromobenzyl)oxy]benzaldehyde” may be used in research related to inflammation and COX-2 inhibition .
Safety and Hazards
properties
IUPAC Name |
4-[(3-bromophenyl)methoxy]benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrO2/c15-13-3-1-2-12(8-13)10-17-14-6-4-11(9-16)5-7-14/h1-9H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RNVLQBDBEJCTRG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)COC2=CC=C(C=C2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50366229 |
Source
|
| Record name | 4-[(3-bromobenzyl)oxy]benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50366229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(3-Bromobenzyl)oxy]benzaldehyde | |
CAS RN |
588676-02-2 |
Source
|
| Record name | 4-[(3-bromobenzyl)oxy]benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50366229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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